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Compound of Interest

Compound Name: iso-Boc-His(Dnp)-OH

Cat. No.: B13082370

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling specialized chemical reagents. This guide provides
essential, immediate safety and logistical information for the handling of iso-Boc-His(Dnp)-OH,
a combustible solid used in peptide synthesis. The presence of the 2,4-dinitrophenyl (Dnp)
group necessitates stringent safety protocols due to its acute toxicity and potential flammability.

Hazard Identification and Personal Protective
Equipment (PPE)

The primary hazards associated with iso-Boc-His(Dnp)-OH are derived from the dinitrophenyl
(Dnp) moiety. DNP is classified as acutely toxic, a flammable solid, and can be explosive when
dry, heated, or subjected to friction or shock.[1][2] Short-term exposure to DNP may lead to
symptoms such as nausea, headaches, and dizziness, while long-term exposure can affect the
central nervous and cardiovascular systems and may cause cataracts.[1]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category Item Specifications

Eye Protection Safety Goggles Impact and splash-resistant.[2]
Hand Protection Nitrile Gloves Double-gloving is required.[1]
Body Protection Laboratory Coat Standard lab coat.

Respiratory Dust Mask N95 (US) or equivalent.
Footwear Closed-toed Shoes

Safe Handling and Storage Procedures

Engineering Controls:

o Fume Hood: All work with iso-Boc-His(Dnp)-OH must be conducted within a certified
chemical fume hood to prevent inhalation of any dust or vapors.[1]

o Ventilation: Ensure adequate general laboratory ventilation.

Handling:

e Avoid generating dust.

o Keep away from heat, sparks, and open flames.

e Ground and bond containers and receiving equipment to prevent static discharge.[3]
o Use explosion-proof electrical and ventilating equipment.[3]

e Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly after handling.[2]

Storage:

o Store in a tightly closed container in a dry, well-ventilated area.

o Keep in a freezer at temperatures under -20°C.
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» Store away from heat and sources of ignition.

e The storage class for this compound is 11: Combustible Solids.

Emergency Procedures

Emergency Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[1]

Wash skin with plenty of soap and water for at
) least 15 minutes. Remove contaminated
Skin Contact ) ) o
clothing. Seek medical attention if irritation

develops.[1]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[3]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[3]

Use dry chemical, CO2, water spray, or alcohol-
Fi resistant foam. Poisonous gases, including
ire
nitrogen oxides and carbon monoxide, are

produced in a fire.[2]

Ventilate the area. Wear appropriate PPE.
Spill Contain the spill with an inert absorbent material

and place it in a sealed container for disposal.[3]

Disposal Plan

All waste containing iso-Boc-His(Dnp)-OH should be treated as hazardous.

e Solid Waste: Collect all dry waste, including contaminated gloves and absorbent materials, in
a labeled, sealed container lined with a plastic bag.[1]
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» Chemical Waste: Dispose of the chemical and its container in accordance with local, state,
and federal regulations. Do not dispose of it down the drain.

Experimental Protocol: Boc Deprotection

The tert-butoxycarbonyl (Boc) protecting group can be removed under acidic conditions. A
common procedure involves the use of trifluoroacetic acid (TFA).

Materials:

e Boc-protected amino acid

 Trifluoroacetic acid (TFA)

e Dichloromethane (DCM)

e Scavenger (e.g., anisole or thioanisole)

» Nitrogen or argon supply

e Rotary evaporator

Procedure:

¢ Dissolve the Boc-protected amino acid in a minimal amount of dichloromethane (DCM).

e Add a scavenger, such as anisole or thioanisole, to the solution. This is particularly important
for amino acids like tryptophan and methionine to prevent side reactions.

o Under an inert atmosphere (nitrogen or argon), add an excess of trifluoroacetic acid (TFA). A
common mixture is 50% TFA in DCM.

« Stir the reaction mixture at room temperature. The reaction is typically complete within 30
minutes to a few hours.

o Monitor the reaction progress by a suitable method (e.g., TLC).
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e Once the reaction is complete, remove the TFA and DCM under reduced pressure using a
rotary evaporator.

e The resulting deprotected amino acid can be further purified as needed.

Workflow for handling iso-Boc-His(Dnp)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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